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Compound of Interest

Compound Name: 5-Chloro-8-ethynylquinoline

Cat. No.: B13693061

Get Quote

Executive Summary & Chemical Context
5-Chloro-8-ethynylquinoline is a specialized heterocyclic building block primarily utilized in

medicinal chemistry and materials science.[1][2] Its structural integration of a quinoline core

(privileged scaffold in kinase inhibition) with a terminal alkyne (handle for "Click Chemistry" or

Sonogashira coupling) makes it a high-value, high-reactivity intermediate.[2]

Critical Safety Alert: Unlike stable commodity chemicals, this compound possesses a terminal

alkyne moiety at the C8 position.[2] This introduces specific reactivity hazards—notably the

potential for exothermic polymerization and the formation of explosive metal acetylides upon

contact with copper, silver, or mercury.[2] This guide operationalizes safety data beyond the

standard GHS classification to ensure integrity during synthesis and storage.

Hazard Identification & Mechanism (GHS & SAR
Analysis)
Note: As a research chemical, comprehensive toxicological data may be limited.[2] The

following classifications are derived from Structure-Activity Relationships (SAR) of halogenated

quinolines and terminal alkynes.
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GHS Classification (Predicted)
Hazard Class Category Hazard Statement

Mechanism of
Action

Skin Irritation Cat 2
H315: Causes skin

irritation.[2]

Lipophilic halogenated

heterocycle

penetrates dermal

barrier; local

cytotoxicity.[2]

Eye Irritation Cat 2A
H319: Causes serious

eye irritation.[2][3][4]

Aromatic

amine/alkyne

functionality acts as a

mucous membrane

irritant.[2]

STOT - SE Cat 3

H335: May cause

respiratory irritation.[2]

[3][4][5]

Inhalation of

dust/aerosol triggers

bronchial irritation.[2]

Acute Toxicity Cat 4 (Oral)
H302: Harmful if

swallowed.[2][3]

Quinoline scaffold is

associated with

hepatotoxicity and

potential mutagenicity.

[2][5]

Structural Alerts (Cheminformatics)
Terminal Alkyne (-C≡CH):

Reactivity: High susceptibility to cycloaddition (CuAAC) and cross-coupling.[2]

Instability: Potential for slow, exothermic polymerization if stored improperly (heat/light).[2]

Incompatibility: Forms shock-sensitive acetylides with Group 11 metals (Cu, Ag, Au).[2]

Quinoline Core:
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Toxicology: Historical data on quinolines suggests potential for DNA intercalation; treat as

a suspected mutagen until Ames test data confirms otherwise.[2]

Halogen (Cl) at C5:

Increases lipophilicity (LogP), enhancing bioavailability and dermal absorption rates

compared to non-halogenated analogs.[2]

Operational Handling Protocols (The "How-To")
A. Engineering Controls & PPE[2]

Ventilation: All open handling (weighing, transfer) must occur inside a certified chemical fume

hood operating at face velocity >100 fpm.[2]

Glove Selection:

Standard: Nitrile (0.11 mm) – Good for incidental splash.[2]

High Exposure:[2] Laminate film (Silver Shield) – Required for prolonged contact or

solution handling (e.g., in DCM/DMF).[2]

Respiratory: If fume hood is unavailable (not recommended) or during spill cleanup, use a

full-face respirator with P100/OV cartridges.[2]

B. Synthesis & Reaction Setup
Inert Atmosphere: The terminal alkyne is prone to oxidative degradation.[2] All reactions

should be set up under Argon or Nitrogen.[2]

Metal Avoidance:DO NOT use copper or brass spatulas/fittings.[2] Use stainless steel, glass,

or Teflon-coated tools to prevent acetylide formation.[2]

Solvent Compatibility: Stable in non-protic polar solvents (DMSO, DMF, DCM).[2] Avoid

prolonged storage in protic solvents which may facilitate hydration of the alkyne.[2]

C. Workflow Visualization
The following diagram outlines the decision logic for safe handling and storage.
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Critical Hazard Control

Receipt of 5-Chloro-8-ethynylquinoline

Inspect Container Integrity

Long-term Storage?

Store at 2-8°C (or -20°C)
Inert Gas (Ar/N2)

Yes

Transfer to Fume Hood

Immediate Use

Weighing Protocol

Check Tools:
NO Copper/Brass Spatulas

Dissolve in Anhydrous Solvent
(DCM, DMF, DMSO)

Proceed to Synthesis
(e.g., Sonogashira, Click)

Click to download full resolution via product page
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Caption: Operational workflow emphasizing the exclusion of incompatible metals (Cu/Brass) to

prevent acetylide formation.

Physicochemical Properties (Data Table)
Property Value / Description Source/Note

Appearance Off-white to pale yellow solid Visual inspection of analogs

Melting Point 120–125 °C (Estimated)
Based on chloro-quinoline

analogs

Solubility
Soluble in DMSO, DMF, DCM,

Chloroform
Lipophilic nature

Water Solubility Very Low / Insoluble Hydrophobic scaffold

Reactivity Terminal Alkyne
High: Reacts with azides,

halides

Stability Light Sensitive; Air Sensitive Store in dark, under inert gas

Emergency Response Protocols
A. Fire Fighting Measures

Combustion Products: Burning will release toxic fumes including Hydrogen Chloride (HCl),

Nitrogen Oxides (NOx), and Carbon Monoxide (CO).[2]

Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam.[2] Do not use water jet

(may spread chemical).[2]

PPE: Firefighters must wear self-contained breathing apparatus (SCBA) with full face-piece.

[2]

B. Accidental Release (Spill)[2][3]
Evacuate: Clear the immediate area.

Isolate: Ensure no ignition sources are present (alkyne vapors).
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Protect: Don PPE (Goggles, Nitrile/Silver Shield gloves, Lab coat).[2]

Contain: Dampen solid spill with inert solvent (e.g., heptane) to avoid dust generation, or

cover with dry lime/sand.[2]

Clean: Sweep up (using non-sparking tools) into a sealable waste container. Do not flush to

sewer.

C. Emergency Decision Tree

Emergency Event Identify Type

Personnel Exposure

Chemical Spill

Fire / Thermal Decomp

Skin/Eye Contact:
Flush 15+ mins

Remove Contacts

Inhalation:
Move to Fresh Air
Oxygen if needed

Eliminate Ignition
Use Non-Sparking Tools

Toxic Fumes (HCl, NOx)
Req. SCBA

Dispose as Hazardous
Halogenated Waste

Click to download full resolution via product page

Caption: Triage logic for emergency response, highlighting the specific risk of toxic HCl/NOx

fumes during combustion.

Storage & Transport Information
Storage Conditions:

Temperature: Refrigerate (2–8 °C) is recommended for long-term stability.[2]

Atmosphere: Hygroscopic and oxidation-sensitive.[2] Store under Argon or Nitrogen.[2]

Container: Amber glass vial (light protection) with Teflon-lined cap.[2]
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Transport (DOT/IATA):

Likely not regulated as a dangerous good for transport if quantity is small (<1g), but often

classified under UN 2811 (Toxic Solid, Organic, n.o.s.) for bulk shipments due to the

quinoline core.[2]

Shipping Name: Toxic solid, organic, n.o.s. (5-Chloro-8-ethynylquinoline).[2]

Ecological & Disposal Considerations
Ecotoxicity: Halogenated quinolines are often persistent in aquatic environments and toxic to

aquatic life (Acute Aquatic Tox Cat 1/2).[2] Prevent entry into drains.[2][3]

Disposal:

Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an

afterburner and scrubber (essential to neutralize HCl emissions).[2]

Classify as Halogenated Organic Waste.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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